Cas no 1356166-65-8 (6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione)

• Product Name: 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione
• CAS No: 1356166-65-8
• MF: C₉H₁₀BNO₄S
• MW: 239.056001186371
• CID: 3165877
• PubChem ID: 71311097
• Update Time: 2025-07-21

6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione
• 6-methyl-2-thiophen-3-yl-1,3,6,2-dioxazaborocane-4,8-dione
• 1604722-27-1
• MFCD27980597
• AKOS027282791
• Thiophene-3-boronic acid MIDA ester, 97%
• CS-0328615
• AS-2884
• 1356166-65-8

• MDL： MFCD27980597
• Inchi： 1S/C9H10BNO4S/c1-11-4-8(12)14-10(15-9(13)5-11)7-2-3-16-6-7/h2-3,6H,4-5H2,1H3
• InChI Key： ILNTYUDRQBOSQR-UHFFFAOYSA-N
• SMILES： S1C=CC(B2OC(CN(C)CC(=O)O2)=O)=C1

Computed Properties

• Exact Mass: 239.0423591g/mol
• Monoisotopic Mass: 239.0423591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.1Ų

6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione

Introduction to 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1356166-65-8) and Its Emerging Applications in Chemical Biology

6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione, identified by the CAS number 1356166-65-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the dioxazaborocane family, a class of molecules known for their unique electronic and steric properties, which make them valuable intermediates in organic synthesis and drug development. The presence of both boronic acid functionalities and a thiophene ring in its molecular structure endows it with distinct reactivity and potential applications in various biochemical processes.

The dioxazaborocane core of this compound is particularly noteworthy due to its ability to participate in transition-metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reactivity is harnessed in medicinal chemistry for the construction of complex drug molecules. The thiophen-3-yl substituent further enhances the compound's versatility by introducing sulfur-based functionality, which can interact with biological targets through coordination or redox processes. Such structural features are increasingly exploited in the design of small-molecule tools for studying protein-protein interactions and enzyme mechanisms.

In recent years, there has been a surge in research focusing on boron-containing compounds due to their broad spectrum of biological activities. Boronate esters, in particular, have shown promise as inhibitors of metalloproteinases and as components of radiopharmaceuticals for imaging applications. The 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1356166-65-8) is no exception and has been investigated for its potential role in modulating enzymatic pathways relevant to inflammation and cancer metabolism. Preliminary studies suggest that this compound exhibits inhibitory effects on certain kinases and may serve as a scaffold for developing novel therapeutics.

The integration of thiophene derivatives into pharmacophores has also been a focal point in drug discovery efforts. Thiophenes are known for their stability and ability to engage with biological systems through π-stacking interactions. When combined with the borylated dioxazine framework of 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione, the resulting molecule may exhibit enhanced solubility and bioavailability compared to traditional heterocycles. This characteristic is particularly advantageous for designing probes that can be used in high-throughput screening campaigns to identify novel drug targets.

Advances in computational chemistry have further accelerated the exploration of this compound's potential applications. Molecular modeling studies have revealed that the boronate moiety can interact with specific residues in protein active sites, suggesting its utility as a scaffold for rational drug design. Additionally, the thiophen-3-yl group may serve as a recognition element for targeting specific cellular compartments or biomolecules. These insights have guided synthetic modifications aimed at optimizing binding affinity and selectivity.

The pharmaceutical industry has increasingly leveraged boron-containing compounds in clinical trials due to their favorable pharmacokinetic profiles. For instance, boroaltegrast (CAS No. 1355980-00-X) has been tested as an anti-inflammatory agent with promising results. While 6-Methyl-2-(thiophen-3-yl)-1,3,6,2-dioxazaborocane-4,8-dione (CAS No. 1356166-65-8) has not yet entered clinical trials, its structural analogs have demonstrated efficacy in preclinical models of diseases such as cancer and neurodegeneration. The growing body of evidence supporting the therapeutic potential of dioxazaborocanes underscores the need for further investigation into this class of compounds.

In conclusion, 6-Methyl-2-(thiophen-3-y l)-1 ,3 , 6 , 2 -diox azabor oca ne -4 , 8 -dione (CAS No . 135 61 66 -65 -8 ) represents a promising candidate for future pharmaceutical development . Its unique structural features , coupled with emerging research findings , highlight its potential as a tool for studying biological pathways and as a scaffold for drug design . As synthetic methodologies continue to evolve , it is anticipated that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutics .